Cas no 2137493-05-9 (7-3-(methylsulfanyl)propyl-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-3-(methylsulfanyl)propyl-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2137493-05-9
• MF: C₁₁H₁₇NS₂
• MW: 227.389380216599
• CID: 6189611
• PubChem ID: 165470485
• Update Time: 2025-07-02

7-3-(methylsulfanyl)propyl-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-3-(methylsulfanyl)propyl-4H,5H,6H,7H-thieno2,3-cpyridine
• EN300-1075599
• 7-[3-(methylsulfanyl)propyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine
• 2137493-05-9

• Inchi： 1S/C11H17NS2/c1-13-7-2-3-10-11-9(4-6-12-10)5-8-14-11/h5,8,10,12H,2-4,6-7H2,1H3
• InChI Key： NMQFHLUKMDDEAK-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)CCCSC

Computed Properties

• Exact Mass: 227.08024189g/mol
• Monoisotopic Mass: 227.08024189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.6Ų

Additional information on 7-3-(methylsulfanyl)propyl-4H,5H,6H,7H-thieno2,3-cpyridine

Comprehensive Overview of 7-3-(Methylsulfanyl)propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137493-05-9)

The compound 7-3-(methylsulfanyl)propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine, identified by its CAS number 2137493-05-9, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thienopyridine core with a methylsulfanylpropyl side chain, offers versatile chemical properties, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme modulation, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for sulfur-containing heterocycles like 7-3-(methylsulfanyl)propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine has surged due to their bioactivity and compatibility with green chemistry principles. This compound's thioether linkage and fused ring system contribute to its stability and reactivity, addressing key challenges in small-molecule drug design. Industry experts frequently search for "thienopyridine derivatives solubility" or "methylsulfanylpropyl applications," reflecting its relevance in optimizing pharmacokinetic profiles.

From a synthetic perspective, CAS 2137493-05-9 is often explored via Pd-catalyzed cross-coupling or nucleophilic substitution reactions, methodologies highly cited in organic chemistry journals. Its molecular weight (C11H15NS2) and logP value are critical parameters for researchers investigating blood-brain barrier permeability—a hot topic in neurodegenerative disease research. Additionally, its potential role in catalysis and ligand design aligns with the growing interest in sustainable chemical processes.

The compound's nomenclature, 7-3-(methylsulfanyl)propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine, may appear complex, but its systematic name provides precise insights into its structural topology. Queries like "thieno[2,3-c]pyridine synthesis" or "CAS 2137493-05-9 suppliers" dominate academic and industrial databases, underscoring its commercial and scientific value. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a recurring theme in quality control discussions.

Beyond pharmaceuticals, this compound's electronic properties are being probed for organic semiconductor applications, coinciding with the rise of flexible electronics. Its thiophene moiety enhances charge transport, a feature highlighted in recent patents. Environmental scientists also examine its biodegradation pathways, responding to public concerns about chemical sustainability. As regulatory frameworks evolve, data on its ecotoxicity and lifecycle assessment remain pivotal.

In summary, 7-3-(methylsulfanyl)propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine (2137493-05-9) exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted utility ensures continued relevance across disciplines, from drug development to renewable energy technologies. Future studies may focus on its structure-activity relationships (SAR) or scalable production methods, further solidifying its role in innovation.